Cas no 1177290-00-4 (1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride)

• Product Name: 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• CAS No: 1177290-00-4
• MF: C₈H₉ClFN₅
• MW: 229.641962766647
• MDL: MFCD09743261
• CID: 4561623
• PubChem ID: 71779055
• Update Time: 2025-10-29

1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(4-Fluorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• (1-(4-Fluorophenyl)-1H-tetrazol-5-yl)methanamine hydrochloride
• 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
• 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride

• MDL： MFCD09743261
• Inchi： 1S/C8H8FN5.ClH/c9-6-1-3-7(4-2-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H
• InChI Key： QZFNYJPSEOIVEU-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1C1C=CC(F)=CC=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride

Comprehensive Guide to 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177290-00-4)

1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177290-00-4) is a specialized chemical compound with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its unique tetrazole ring structure and fluorophenyl group, has garnered attention for its potential applications in drug discovery and medicinal chemistry. Its molecular formula and structural features make it a valuable intermediate in synthesizing novel bioactive molecules.

The growing interest in 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is driven by its role in developing small-molecule inhibitors and targeted therapies. Researchers are particularly intrigued by its ability to modulate specific biological pathways, making it a candidate for treating various conditions. The compound's hydrochloride salt form enhances its solubility and stability, which is crucial for laboratory and industrial applications.

One of the most searched questions about CAS No. 1177290-00-4 is its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the formation of the tetrazole ring followed by functional group modifications. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization, which are critical for research reproducibility.

In the context of current trends, 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride aligns with the increasing demand for precision medicine and personalized therapeutics. Its structural versatility allows for customization, enabling researchers to explore its potential in addressing unmet medical needs. This has led to a surge in publications and patents referencing this compound, highlighting its importance in modern science.

Another hot topic is the compound's role in cancer research. Preliminary studies suggest that derivatives of 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride may exhibit anti-proliferative properties, making them promising candidates for oncology applications. Researchers are also investigating its potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier.

From a commercial perspective, the market for CAS No. 1177290-00-4 is expanding, with suppliers offering custom synthesis and bulk quantities. The compound's high purity grade and consistent quality are essential for ensuring reliable research outcomes. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their portfolios to meet the growing demand.

For those seeking detailed technical data, the physicochemical properties of 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride include its molecular weight, melting point, and solubility profile. These parameters are vital for formulation development and in vitro studies. Additionally, safety data sheets (SDS) provide essential information on handling and storage, ensuring compliance with laboratory safety standards.

In summary, 1-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177290-00-4) represents a cutting-edge compound with broad applications in drug development and biomedical research. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a key player in the future of innovative medicine. As research progresses, this compound is expected to play an even more significant role in addressing complex health challenges.